N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-(2-methoxyphenyl)thiourea
• InChI: InChI=1S/C16H18N2O3S/c1-19-11-8-9-13(15(10-11)21-3)18-16(22)17-12-6-4-5-7-14(12)20-2/h4-10H,1-3H3,(H2,17,18,22)
• InChI Key: UULKCIDSOSXWGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=S)NC2=CC=CC=C2OC)OC
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea, also known as DMTU, is a synthetic compound that has been widely used in scientific research. It is a thiourea derivative that has been found to have various biochemical and physiological effects. In

Mechanism of Action

N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea exerts its antioxidant effects by scavenging various ROS, such as superoxide anion, hydrogen peroxide, and hydroxyl radical. It also inhibits lipid peroxidation, a process that can lead to cellular damage. N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea has been found to increase the activity of various antioxidant enzymes, such as superoxide dismutase and catalase.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea has been found to have various biochemical and physiological effects. It has been shown to protect against ischemia/reperfusion injury in various organs, including the heart, liver, and kidney. N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea has been shown to have neuroprotective effects by reducing oxidative stress-induced damage in neurons.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. It is also relatively inexpensive compared to other antioxidants. However, N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea has some limitations. It has poor solubility in water, which can make it difficult to use in some experiments. N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea can also exhibit some non-specific effects, which can complicate the interpretation of results.

Future Directions

N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea has several potential future directions for scientific research. It could be used to study the role of oxidative stress in various diseases, such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea could also be used to study the effects of oxidative stress on aging and age-related diseases. Additionally, N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea could be used to develop new antioxidant therapies for various diseases. Further research is needed to fully understand the potential of N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea in scientific research.
Conclusion:
In conclusion, N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea is a synthetic compound that has been widely used in scientific research as a potent antioxidant and free radical scavenger. It has been shown to have various biochemical and physiological effects, including protection against oxidative stress-induced damage and anti-inflammatory effects. N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea has several advantages for lab experiments, but also some limitations. Future research on N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea could lead to new insights into the role of oxidative stress in various diseases and the development of new antioxidant therapies.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea can be synthesized by reacting 2,4-dimethoxyaniline with 2-methoxybenzoyl isothiocyanate in the presence of a base, such as potassium carbonate. The reaction yields a white crystalline solid that can be purified by recrystallization from ethanol.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea has been extensively used in scientific research as a potent antioxidant and free radical scavenger. It has been shown to protect against oxidative stress-induced damage in various cell types, including neurons, endothelial cells, and cardiomyocytes. N-(2,4-dimethoxyphenyl)-N'-(2-methoxyphenyl)thiourea has also been used to study the role of reactive oxygen species (ROS) in various diseases, such as cancer, diabetes, and neurodegenerative disorders.